Cas no 85554-13-8 (4-(2-bromo-1-hydroxyethyl)benzonitrile)

• Product Name: 4-(2-bromo-1-hydroxyethyl)benzonitrile
• CAS No: 85554-13-8
• MF: C₉H₈BrNO
• MW: 226.06992149353
• CID: 4241571
• PubChem ID: 13102050
• Update Time: 2025-08-05

4-(2-bromo-1-hydroxyethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(2-bromo-1-hydroxyethyl)-
• 4-(2-bromo-1-hydroxyethyl)benzonitrile
• 2-bromo-1-(4-cyanophenyl)ethanol
• EN300-160256
• 85554-13-8
• KDA55413
• AKOS021320676
• G53897
• 4-(2-bromo-1-hydroxyethyl)-benzonitrile
• INHNSIVIOWOLQP-UHFFFAOYSA-N
• SCHEMBL1099897

• Inchi： 1S/C9H8BrNO/c10-5-9(12)8-3-1-7(6-11)2-4-8/h1-4,9,12H,5H2
• InChI Key： INHNSIVIOWOLQP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C#N)=CC=1)O

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles